Cas no 1378606-48-4 (1-(5-Chloro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone)

• Product Name: 1-(5-Chloro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone
• CAS No: 1378606-48-4
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 1082509
• PubChem ID: 72206827
• Update Time: 2025-04-20

1-(5-Chloro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone
• 1-{5-chloro-1H-pyrrolo[2,3-b]pyridin-4-yl}ethan-1-one
• 1378606-48-4

• Inchi： 1S/C9H7ClN2O/c1-5(13)8-6-2-3-11-9(6)12-4-7(8)10/h2-4H,1H3,(H,11,12)
• InChI Key： IFSOIXCWXQEUSX-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(C=CN2)=C1C(C)=O

Computed Properties

• Exact Mass: 194.0246905g/mol
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.8Ų